Cas no 196302-41-7 (Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy-)

• Product Name: Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy-
• CAS No: 196302-41-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 116910
• PubChem ID: 18976420
• Update Time: 2025-04-18

Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy-
• Naphthalene, 8-ethoxy-1,2-dihydro-5-methoxy- (9CI)
• SCHEMBL7543660
• 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene
• 196302-41-7

• Inchi： 1S/C13H16O2/c1-3-15-13-9-8-12(14-2)10-6-4-5-7-11(10)13/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key： UFKBXCDTAVOEDJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C(C2C=CCCC=21)OC

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 18.46